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Compound of Interest |

Compound Name: 9-Benzyladenine

CAS No.: 4261-14-7

Cat. No.: B1666361

\ J

Critical Disambiguation: Before proceeding, you must verify the specific isomer in your
inventory. "Benzyladenine" is frequently used to refer to two distinct molecules with different
hazard profiles. While disposal protocols are similar (high-temperature incineration), their
regulatory handling differs slightly.

9-Benzyladenine (Requested

Feature . N6-Benzyladenine (6-BAP)

Topic)

Chemical intermediate; Standard Cytokinin (Plant
Common Use )

Research analog Tissue Culture)
CAS Number 4261-14-7 1214-39-7

Benzyl group on N9 (Imidazole = Benzyl group on N6 (Exocyclic
Structure ] ]

ring) amine)

Irritant (H315, H319); Aquatic

Hazard Low Hazard / Non-Regulated

Toxicity (H402)

Core Directive: While 9-Benzyladenine (CAS 4261-14-7) is often classified as non-hazardous
for transport, best laboratory practice dictates treating all purine derivatives as chemical waste.
Do not dispose of this compound in municipal trash or sanitary sewer systems.

Hazard Profile & Assessment (E-E-A-T)
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As a Senior Scientist, | emphasize that "non-regulated" does not mean "safe for the drain."”
Purine analogs can exhibit biological activity in environmental systems.[1]

e Physical State: Solid (Crystalline powder).
¢ Reactivity: Stable. Incompatible with strong oxidizing agents.

o Toxicology (9-BA): Generally low acute toxicity. Not classified as P-listed (acutely toxic) or U-
listed (toxic) waste under US RCRA regulations [1].

e Environmental Fate: Low water solubility. Potential for persistence.[2]
e Regulatory Status:

o US EPA: Not listed under RCRA 40 CFR 261.33.

o EU REACH: Treat as chemical waste (EWC 16 05 09).

Operational Disposal Protocols
Scenario A: Pure Solid Waste (Expired or Surplus Stock)

e Primary Method: High-Temperature Incineration.

» Rationale: Incineration ensures complete thermal decomposition of the purine ring,
preventing environmental accumulation.

e Protocol:

o Containment: Transfer solid 9-Benzyladenine into a screw-top high-density polyethylene
(HDPE) or amber glass container.

o Labeling: Apply a hazardous waste label.
» Text: "Non-Regulated Chemical Waste - Solid."”

» Constituents: "9-Benzyladenine (CAS 4261-14-7)."[2][3][4][5][6]
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o Segregation: Store with "Organic Solids." Do not mix with oxidizers (e.g., nitrates,
perchlorates) to prevent exothermic reactions.

Scenario B: Liquid Waste (Stock Solutions in NaOH or
Ethanol)

e Primary Method: Chemical Waste Stream (Solvent/Organic).

o Rationale: 9-Benzyladenine is often dissolved in 1N NaOH or Ethanol. The solvent dictates
the hazard classification (Corrosive or Ignitable).

e Protocol:

o pH Check: If dissolved in NaOH, check pH. If pH > 12.5, the waste is RCRA Hazardous
(D002 Corrosive).

o Solvent Check: If dissolved in Ethanol, the waste is RCRA Hazardous (D001 Ignitable).
o Collection: Pour into the appropriate carboy (Corrosive or Solvent waste).

o Labeling: "Hazardous Waste - [Corrosive/lgnitable] - Contains 9-Benzyladenine."[4]

Scenario C: Spent Tissue Culture Media (Trace
Concentrations)

o Context: If you are using 9-BA (or 6-BAP) in media (mg/L range).

e Method:

o

If biologicals present: Autoclave (121°C, 15 psi, 30 min) to deactivate biologicals.

[¢]

Disposal: Even after autoclaving, the chemical remains. Do not pour down the drain
unless explicitly permitted by your facility's EHS permit for trace organics.

[¢]

Best Practice: Collect autoclaved liquid media as "Non-Hazardous Chemical Waste
(Aqueous)" to prevent bioactive accumulation in local water tables [2].
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Decision Matrix: Disposal Workflow

The following diagram illustrates the logical decision path for disposing of Benzyladenine
derivatives, ensuring compliance and safety.
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Figure 1: Decision matrix for segregating and disposing of Benzyladenine waste streams based
on physical state and solvent composition.

Emergency Procedures: Spills
In the event of a powder spill of 9-Benzyladenine:

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If dust generation is high, use a P95
dust mask.

o Containment: Do not dry sweep. Dampen the powder slightly with a wet paper towel to
prevent airborne dust.

o Cleanup:

o Scoop the damp material into a waste container.

o Wipe the surface with a soap/water solution.

o Dispose of cleanup materials (towels/gloves) as solid chemical waste.
e First Aid:

o Skin: Wash with soap and water.

o Eyes: Rinse cautiously with water for 15 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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